Cas no 2228140-13-2 (3-Chloro-4-(2-nitroethyl)pyridine)

• Product Name: 3-Chloro-4-(2-nitroethyl)pyridine
• CAS No: 2228140-13-2
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 6396264
• PubChem ID: 165654088
• Update Time: 2025-06-26

3-Chloro-4-(2-nitroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1672681
• 3-chloro-4-(2-nitroethyl)pyridine
• 2228140-13-2
• 3-Chloro-4-(2-nitroethyl)pyridine

• Inchi： 1S/C7H7ClN2O2/c8-7-5-9-3-1-6(7)2-4-10(11)12/h1,3,5H,2,4H2
• InChI Key： QVMVLPNNIKORBF-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-Chloro-4-(2-nitroethyl)pyridine

Introduction to 3-Chloro-4-(2-nitroethyl)pyridine (CAS No. 2228140-13-2)

3-Chloro-4-(2-nitroethyl)pyridine, identified by the chemical identifier CAS No. 2228140-13-2, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule, featuring a pyridine core substituted with a chloro group at the 3-position and a 2-nitroethyl chain at the 4-position, has garnered attention due to its versatile structural framework and potential applications in synthetic chemistry.

The compound's unique structural attributes make it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups allows for diverse chemical transformations, including nucleophilic substitution, condensation reactions, and metal-catalyzed coupling processes. These characteristics are particularly relevant in the development of novel pharmaceutical agents, where precise structural modifications can influence biological activity and pharmacokinetic properties.

In recent years, the interest in 3-Chloro-4-(2-nitroethyl)pyridine has been fueled by its potential role in medicinal chemistry. Researchers have explored its utility as a building block for designing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its applicability in generating derivatives with antimicrobial and anti-inflammatory properties. The nitro group, a well-known pharmacophore, can be further functionalized to enhance binding affinity to therapeutic targets, making this compound a promising candidate for drug discovery initiatives.

The pyridine ring itself is a cornerstone in medicinal chemistry, known for its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions. By incorporating functional groups like chloro and nitroethyl, the molecule achieves a balance between lipophilicity and polarizability, which is often crucial for drug-like properties such as solubility and membrane permeability. This balance is further refined by the electronic distribution influenced by the substituents, which can modulate reactivity and stability during synthetic processes.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 3-Chloro-4-(2-nitroethyl)pyridine. Molecular modeling studies have provided insights into its conformational preferences and interactions with potential receptors. These insights are invaluable for rational drug design, allowing chemists to predict how structural modifications will affect biological activity. Such simulations have been instrumental in guiding synthetic strategies aimed at optimizing potency while minimizing off-target effects.

The agrochemical sector has not been left behind in exploring the applications of this versatile compound. Pyridine derivatives are widely used in crop protection agents due to their efficacy in pest control and plant growth regulation. The specific modifications present in 3-Chloro-4-(2-nitroethyl)pyridine make it a candidate for developing novel agrochemicals with improved environmental profiles. For example, researchers are investigating its potential as a precursor for systemic insecticides that exhibit lower toxicity to non-target organisms while maintaining high efficacy against pests.

Synthetic methodologies have seen significant advancements with the incorporation of 3-Chloro-4-(2-nitroethyl)pyridine into multi-step syntheses. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled efficient construction of complex molecular architectures from this intermediate. These methods not only enhance synthetic efficiency but also allow for greater functional diversity, expanding the chemical space accessible for drug discovery programs.

The safety and handling of 3-Chloro-4-(2-nitroethyl)pyridine are critical considerations in industrial applications. While it does not fall under hazardous material classifications typically associated with toxic or explosive substances, appropriate precautions must be taken to ensure safe handling during storage and transportation. Good laboratory practices (GLP) recommend using personal protective equipment (PPE), such as gloves and safety goggles, when working with this compound to minimize exposure risks.

Future research directions may explore the incorporation of 3-Chloro-4-(2-nitroethyl)pyridine into green chemistry initiatives aimed at reducing environmental impact. Innovations in catalytic systems and solvent alternatives could lead to more sustainable synthetic routes without compromising yield or purity. Such efforts align with global trends toward greener pharmaceutical manufacturing practices.

In conclusion,3-Chloro-4-(2-nitroethyl)pyridine (CAS No. 2228140-13-2) represents a fascinating compound with broad utility across pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for innovation through both experimental synthesis and computational modeling approaches. As research continues to uncover new applications for this molecule,3-Chloro-4-(2-nitroethyl)pyridine is poised to remain an important tool in the chemist's arsenal for developing next-generation therapeutics and crop protection agents.